Cas no 198211-38-0 (tert-butyl N-(3-azabicyclo[3.1.0]hexan-6-yl)carbamate)

Technical Introduction: tert-Butyl N-(3-azabicyclo[3.1.0]hexan-6-yl)carbamate is a bicyclic carbamate derivative featuring a rigid azabicyclo[3.1.0]hexane scaffold. This compound is valued for its structural uniqueness, combining a strained bicyclic framework with a protected amine functionality, making it a versatile intermediate in organic synthesis and medicinal chemistry. The tert-butoxycarbonyl (Boc) group ensures stability and selective deprotection under mild acidic conditions, facilitating further functionalization. Its compact, three-dimensional structure is advantageous for designing bioactive molecules, particularly in CNS-targeted and constrained peptidomimetic applications. The compound’s synthetic utility is enhanced by its compatibility with a range of coupling and derivatization reactions, offering precise control in complex molecular architectures.
tert-butyl N-(3-azabicyclo[3.1.0]hexan-6-yl)carbamate structure
198211-38-0 structure
Product Name:tert-butyl N-(3-azabicyclo[3.1.0]hexan-6-yl)carbamate
CAS No:198211-38-0
MF:C10H18N2O2
MW:198.262122631073
MDL:MFCD10698578
CID:859368
PubChem ID:11148308
Update Time:2025-06-08

tert-butyl N-(3-azabicyclo[3.1.0]hexan-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • Carbamic acid, 3-azabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester (9CI)
    • (3-Aza-bicyclo[3.1.0]hex-6-yl)-carbaMic acid tert-butyl ester
    • Carbamic acid, N-3-azabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester
    • tert-Butyl (3-azabicyclo[3.1.0]hex-6-yl)carbamate
    • 1,1-dimethylethyl ester N-3-azabicyclo[3.1.0]hex-6-yl-Carbamic acid
    • tert-butyl N-(3-azabicyclo[3.1.0]hexan-6-yl)carbamate
    • Carbamic acid, 3-azabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester,
    • 6-(BOC-AMINO)-3-AZABICYCLO[3.1.0]HEXANE
    • (1R,5S,6s)-rel-6-(Boc-amino)-3-azabicyclo[3.1.0]hexane
    • 6-(Boc-amino)-3-azabicyclo[3.1.0]hexan
    • MFCD12198677
    • N-(1a,5a,6a)-3-Azabicyclo[3.1.0]hex-6-yl-carbamic acid 1,1-dimethylethyl ester
    • DTXSID20456904
    • MFCD10698578
    • CS-0031498
    • AKOS006237874
    • (1R,5S,6r)-rel-6-(Boc-amino)-3-azabicyclo[3.1.0]hexane
    • MFCD12198679
    • CARBAMIC ACID, 3-AZABICYCLO[3.1.0]HEX-6-YL-, 1,1-DIMETHYLETHYL ESTER
    • DS-1080
    • AB62444
    • Z850973976
    • 198211-38-0
    • SY112266
    • SY041168
    • QIYOMZXJQAKHEK-UHFFFAOYSA-N
    • SCHEMBL523502
    • tert-butyl 3-azabicyclo[3.1.0]hex-6-ylcarbamate
    • endo-6-(Boc-amino)-3-azabicyclo[3.1.0]hexane
    • tert-butyl (3-azabicyclo[3.1.0]hexan-6-yl)carbamate
    • DA-43349
    • CP-101537
    • tert-butyl3-azabicyclo[3.1.0]hexan-6-ylcarbamate
    • tert-butyl (1R,5S,6s)-3-azabicyclo[3.1.0]hex-6-ylcarbamate
    • SY038563
    • tert-butyl N-{3-azabicyclo[3.1.0]hexan-6-yl}carbamate
    • MN-2633
    • PF-3339644
    • EN300-56094
    • F1904-0019
    • MDL： MFCD10698578
    • Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-8-6-4-11-5-7(6)8/h6-8,11H,4-5H2,1-3H3,(H,12,13)
    • InChI Key： QIYOMZXJQAKHEK-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(NC1C2CNCC21)=O

Computed Properties

  • Exact Mass: 198.13694
  • Monoisotopic Mass: 198.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.36

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(CAS:198211-38-0)Carbamic acid, 3-azabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester (9CI)
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Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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(CAS:198211-38-0)Carbamic acid, 3-azabicyclo[3.1.0]hex-6-yl-, 1,1-dimethylethyl ester (9CI)
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